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Compound of Interest

Compound Name: (Rac)-LM11A-31 dihydrochloride

Cat. No.: B3067506 Get Quote

Technical Support Center: (Rac)-LM11A-31
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of (Rac)-LM11A-31
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is (Rac)-LM11A-31 dihydrochloride?

A1: (Rac)-LM11A-31 dihydrochloride is the racemic mixture of LM11A-31 dihydrochloride.

LM11A-31 is a non-peptide, small molecule modulator of the p75 neurotrophin receptor

(p75NTR) and acts as a potent antagonist of pro-nerve growth factor (proNGF).[1][2] It is orally

active and has been shown to cross the blood-brain barrier.[2][3] This compound is under

investigation for its neuroprotective properties in various neurodegenerative disease models,

including Alzheimer's disease.[3][4]

Q2: What is the mechanism of action of LM11A-31?

A2: LM11A-31 selectively binds to the p75NTR, modulating its signaling pathways.[1] The

p75NTR can mediate both neuronal survival and apoptosis.[4] LM11A-31 has been shown to
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down-regulate degenerative signaling pathways and up-regulate survival signals.[2] It can

block p75-mediated cell death and inhibit proNGF-induced apoptosis.[2]

Q3: In what solvents is (Rac)-LM11A-31 dihydrochloride soluble?

A3: (Rac)-LM11A-31 dihydrochloride is soluble in water and DMSO.[5] For aqueous

solutions, sonication is often recommended to aid dissolution.[6][7]

Troubleshooting Guides
Solubility Issues
Problem: I am having difficulty dissolving (Rac)-LM11A-31 dihydrochloride in water.

Solution 1: Sonication. As recommended by some suppliers, sonicating the solution can aid

in the dissolution of the compound in aqueous buffers.[6][7]

Solution 2: Gentle Heating. Gentle warming of the solution may improve solubility. However,

be cautious about potential degradation at elevated temperatures.

Solution 3: pH Adjustment. The solubility of compounds with amine groups can be pH-

dependent. While the dihydrochloride salt should be acidic, ensure the pH of your final

solution is compatible with the compound's stability.

Solution 4: Prepare a Stock Solution in DMSO. If aqueous solubility remains an issue for

your desired concentration, consider preparing a concentrated stock solution in DMSO and

then diluting it into your aqueous experimental medium. Ensure the final DMSO

concentration is compatible with your experimental system.

Problem: My (Rac)-LM11A-31 dihydrochloride solution appears cloudy or has precipitates.

Solution 1: Check Concentration. You may have exceeded the solubility limit of the

compound in your chosen solvent. Refer to the solubility data table below and consider

preparing a more dilute solution.

Solution 2: Incomplete Dissolution. Ensure the compound is fully dissolved by vortexing

and/or sonication.
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Solution 3: Temperature Effects. If the solution was prepared at a higher temperature and

then cooled, the compound may have precipitated out. Try to maintain a constant

temperature or re-dissolve before use.

Solution 4: Filter Sterilization. If preparing a sterile solution, some material may be lost on a

0.22 µm filter if the compound is not fully dissolved. Ensure complete dissolution before

filtering.[1]

Stability Issues
Problem: I am concerned about the stability of my prepared (Rac)-LM11A-31 dihydrochloride
solution.

Recommendation 1: Prepare Fresh Solutions. Several sources indicate that solutions of

LM11A-31 are unstable and should be prepared fresh for each experiment.[3]

Recommendation 2: Proper Storage of Stock Solutions. If you must store stock solutions,

aliquot them to avoid repeated freeze-thaw cycles.[1] Store DMSO stock solutions at -20°C

for up to one month or at -80°C for up to six months.[1][2] When storing, it is recommended

to do so under nitrogen and away from moisture.[1]

Recommendation 3: Avoid Light Exposure. Protect solutions from light to minimize potential

photodegradation.

Data Presentation
Solubility of (Rac)-LM11A-31 Dihydrochloride

Solvent Reported Solubility
Molar
Concentration

Source

Water 100 mM 100 mM R&D Systems[5]

Water 125 mg/mL 395.23 mM TargetMol[6]

Water 200 mg/mL 632.38 mM TargetMol[7]

DMSO 100 mM 100 mM R&D Systems[5]

Note: The molecular weight of (Rac)-LM11A-31 dihydrochloride is 316.27 g/mol .[5]
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Recommended Storage Conditions
Form Temperature Duration

Additional
Notes

Source

Powder
Room

Temperature
- Desiccate R&D Systems[5]

Powder -20°C 3 years - TargetMol[6]

Stock Solution in

Solvent
-20°C 1 month

Stored under

nitrogen, away

from moisture

MedchemExpres

s[1]

Stock Solution in

Solvent
-80°C 6 months

Stored under

nitrogen, away

from moisture

MedchemExpres

s[1]

Stock Solution in

Solvent
-80°C 1 year - TargetMol[6]

Experimental Protocols
Protocol for Assessing Solubility

Preparation of Saturated Solutions:

Add an excess amount of (Rac)-LM11A-31 dihydrochloride powder to a known volume

of the desired solvent (e.g., water, PBS, DMSO) in a sealed vial.

Agitate the mixture at a constant temperature (e.g., room temperature or 37°C) for a

sufficient period (e.g., 24 hours) to ensure equilibrium is reached. Sonication can be used

initially to disperse the powder.

Separation of Undissolved Solid:

Centrifuge the suspension at high speed to pellet the undissolved solid.

Carefully collect the supernatant, ensuring no solid particles are transferred. Filtration

through a 0.22 µm syringe filter can also be used.
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Quantification of Solute Concentration:

Dilute the supernatant to a concentration within the linear range of a suitable analytical

method (e.g., HPLC-UV, LC-MS).

Quantify the concentration of (Rac)-LM11A-31 in the diluted supernatant against a

standard curve prepared with a known concentration of the compound.

Calculation of Solubility:

Calculate the original concentration in the saturated supernatant, accounting for the

dilution factor. This value represents the solubility of the compound under the tested

conditions.

Protocol for Assessing Solution Stability
Preparation of Test Solutions:

Prepare a solution of (Rac)-LM11A-31 dihydrochloride in the desired solvent at a known

concentration.

Incubation under Different Conditions:

Aliquot the solution into multiple vials.

Store the vials under various conditions to be tested (e.g., different temperatures: 4°C,

room temperature, 37°C; different lighting conditions: protected from light, exposed to

ambient light).

Time-Point Analysis:

At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot from each

condition.

Quantification of Remaining Compound:

Analyze the aliquots by a stability-indicating analytical method (e.g., HPLC-UV, LC-MS) to

determine the concentration of the intact (Rac)-LM11A-31. The appearance of new peaks
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may indicate degradation products.

Data Analysis:

Plot the percentage of the remaining (Rac)-LM11A-31 against time for each condition to

determine the degradation rate.

Mandatory Visualizations

Extracellular Space Cell Membrane

Intracellular Space

Apoptotic Signaling

Survival Signaling

proNGF p75NTR
Binds & Activates

LM11A-31

Binds & Modulates

JNKInhibits

Activates

NF-kB
Activates

AKTActivates

Caspases Apoptosis

Neuronal_Survival

Click to download full resolution via product page

Caption: p75NTR signaling pathway and modulation by LM11A-31.
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Solubility Assessment Stability Assessment

Add excess compound to solvent

Equilibrate (e.g., 24h agitation)

Separate solid (centrifuge/filter)

Quantify supernatant (HPLC/LC-MS)

Prepare solution of known concentration

Incubate under various conditions (T, light)

Collect aliquots at time points

Quantify remaining compound (HPLC/LC-MS)
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Caption: Workflow for solubility and stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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